Cas no 2034415-37-5 (5-phenyl-3-{1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1,2,4-oxadiazole)

• Product Name: 5-phenyl-3-{1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1,2,4-oxadiazole
• CAS No: 2034415-37-5
• MF: C₂₀H₁₆F₃N₃O₂
• MW: 387.35515499115
• CID: 5760247
• PubChem ID: 119102464
• Update Time: 2025-05-25

5-phenyl-3-{1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-3-{1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1,2,4-oxadiazole
• F6524-2759
• (3-(5-phenyl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)(4-(trifluoromethyl)phenyl)methanone
• 2034415-37-5
• AKOS026694324
• [3-(5-phenyl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]-[4-(trifluoromethyl)phenyl]methanone

• Inchi： 1S/C20H16F3N3O2/c21-20(22,23)16-8-6-14(7-9-16)19(27)26-11-10-15(12-26)17-24-18(28-25-17)13-4-2-1-3-5-13/h1-9,15H,10-12H2
• InChI Key： DPRNBGYBTNHJHW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(N1CCC(C2=NOC(C3C=CC=CC=3)=N2)C1)=O)(F)F

Computed Properties

• Exact Mass: 387.11946125g/mol
• Monoisotopic Mass: 387.11946125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 59.2Ų

Additional information on 5-phenyl-3-{1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1,2,4-oxadiazole

Comprehensive Overview of 5-phenyl-3-{1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1,2,4-oxadiazole (CAS No. 2034415-37-5)

The compound 5-phenyl-3-{1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1,2,4-oxadiazole (CAS No. 2034415-37-5) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the 1,2,4-oxadiazole core and the trifluoromethylbenzoyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their versatility in drug discovery and agrochemical development. The 5-phenyl-3-{1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1,2,4-oxadiazole stands out due to its balanced lipophilicity and electronic properties, which are critical for optimizing pharmacokinetic profiles. This compound is often explored in the context of central nervous system (CNS) disorders, inflammatory diseases, and cancer research, aligning with current trends in precision medicine and targeted therapies.

From a synthetic chemistry perspective, the incorporation of the trifluoromethyl group enhances the molecule's metabolic stability and bioavailability, addressing a common challenge in drug design. The pyrrolidine ring further contributes to its conformational flexibility, enabling interactions with diverse biological targets. These attributes have led to a growing body of literature investigating its structure-activity relationships (SAR), with many studies focusing on modifications to improve efficacy and reduce off-target effects.

The compound's CAS No. 2034415-37-5 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Users often inquire about its synthetic routes, spectroscopic data, and safety profiles, underscoring the need for comprehensive and accessible information. Additionally, its potential applications in material science, such as organic electronics and photovoltaics, are gaining traction, further expanding its utility beyond traditional pharmaceutical domains.

As the scientific community continues to explore the frontiers of small-molecule therapeutics, compounds like 5-phenyl-3-{1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1,2,4-oxadiazole exemplify the intersection of innovation and practicality. Its multifaceted nature makes it a valuable tool for addressing unmet medical needs and advancing sustainable technologies. Future research will likely focus on optimizing its properties for specific applications, ensuring its continued relevance in a rapidly evolving landscape.